Cas no 1018047-97-6 (4-(difluoromethyl)-3-methyl-6H,7H-1,2oxazolo5,4-bpyridin-6-one)

• Product Name: 4-(difluoromethyl)-3-methyl-6H,7H-1,2oxazolo5,4-bpyridin-6-one
• CAS No: 1018047-97-6
• MF: C₈H₆F₂N₂O₂
• MW: 200.142248630524
• MDL: MFCD09859315
• CID: 5156250
• PubChem ID: 135646667
• Update Time: 2026-03-04

4-(difluoromethyl)-3-methyl-6H,7H-1,2oxazolo5,4-bpyridin-6-one Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethyl)-3-methylisoxazolo[5,4-b]pyridin-6(7H)-one
• Isoxazolo[5,4-b]pyridin-6(7H)-one, 4-(difluoromethyl)-3-methyl-
• 4-(difluoromethyl)-3-methyl-6H,7H-1,2oxazolo5,4-bpyridin-6-one

• MDL： MFCD09859315
• Inchi： 1S/C8H6F2N2O2/c1-3-6-4(7(9)10)2-5(13)11-8(6)14-12-3/h2,7H,1H3,(H,11,13)
• InChI Key： HCVJWCBYROOTCW-UHFFFAOYSA-N
• SMILES： C12ON=C(C)C=1C(C(F)F)=CC(=O)N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Additional information on 4-(difluoromethyl)-3-methyl-6H,7H-1,2oxazolo5,4-bpyridin-6-one

Comprehensive Overview of 4-(difluoromethyl)-3-methyl-6H,7H-1,2-oxazolo[5,4-b]pyridin-6-one (CAS No. 1018047-97-6)

The compound 4-(difluoromethyl)-3-methyl-6H,7H-1,2-oxazolo[5,4-b]pyridin-6-one (CAS No. 1018047-97-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This oxazolopyridine derivative is characterized by the presence of a difluoromethyl group, which enhances its metabolic stability and bioavailability, making it a valuable scaffold in drug discovery and development.

In recent years, the demand for fluorinated heterocycles has surged, driven by their ability to improve the pharmacokinetic properties of bioactive molecules. The difluoromethyl moiety in 4-(difluoromethyl)-3-methyl-6H,7H-1,2-oxazolo[5,4-b]pyridin-6-one is particularly noteworthy, as it mimics the steric and electronic properties of a hydroxyl group while offering superior resistance to oxidative degradation. This attribute aligns with the growing trend of incorporating fluorine-containing groups into lead compounds to optimize their efficacy and safety profiles.

The synthesis of 4-(difluoromethyl)-3-methyl-6H,7H-1,2-oxazolo[5,4-b]pyridin-6-one typically involves multi-step reactions, including cyclization and fluorination processes. Researchers have explored various synthetic routes to achieve high yields and purity, with a focus on green chemistry principles to minimize environmental impact. The compound's oxazolopyridine core is a privileged structure in medicinal chemistry, often associated with diverse biological activities such as anti-inflammatory, antimicrobial, and anticancer effects.

One of the most frequently searched topics related to this compound is its potential role in targeted therapy. Given the increasing interest in precision medicine, scientists are investigating whether 4-(difluoromethyl)-3-methyl-6H,7H-1,2-oxazolo[5,4-b]pyridin-6-one can be tailored to interact with specific enzymes or receptors implicated in diseases like cancer and neurodegenerative disorders. Its heterocyclic framework offers versatility for structural modifications, enabling the design of analogs with enhanced selectivity and potency.

Another area of exploration is the compound's applicability in agrochemical formulations. The difluoromethyl group is known to confer resistance to metabolic degradation in plants, making it a promising candidate for developing next-generation pesticides and herbicides. This aligns with the global push for sustainable agriculture and the need for eco-friendly crop protection solutions.

From a commercial perspective, 4-(difluoromethyl)-3-methyl-6H,7H-1,2-oxazolo[5,4-b]pyridin-6-one is available through specialized chemical suppliers, often in milligram to kilogram quantities for research purposes. Its CAS No. 1018047-97-6 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. Analytical techniques such as NMR, HPLC, and mass spectrometry are routinely employed to verify its purity and structural integrity.

In summary, 4-(difluoromethyl)-3-methyl-6H,7H-1,2-oxazolo[5,4-b]pyridin-6-one represents a compelling example of how fluorinated heterocycles can drive innovation in life sciences. Its multifaceted applications, coupled with the rising demand for bioactive small molecules, position it as a compound of enduring interest to researchers and industry professionals alike.